Cas no 297752-25-1 ((S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate)

• Product Name: (S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate
• CAS No: 297752-25-1
• MF: C₂₀H₂₁O₄P
• MW: 356.35214
• MDL: MFCD22200734
• CID: 823157
• PubChem ID: 9885033
• Update Time: 2025-11-02

(S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate Chemical and Physical Properties

Names and Identifiers

• (S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate
• (R)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-Binaphth-2,2'-Yl Phosphate
• (S)-5,5,6,6,7,7,8,8-OCTAHYDRO-1,1-BI-2-NAPHTHYL PHOSPHATE
• 8,9,10,11,12,13,14,15-Octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dio xaphosphepin-4-ol 4-oxide
• (11bR)-8,9,10,11,12,13,14,15-Octahydro-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
• (11bR)-8,9,10,11,12,13,14,15-Octahydro-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin 4-oxide
• R-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate
• 13-hydroxy-12,14-dioxa-13$l^{5-phosphapentacyclo[13.8.0.0^{2,11.0^{3,8.0^{18,23]tricosa-1(15),2(11),3(8),9,16,18(23)-hexaene 13-oxide
• CS-0090907
• SCHEMBL6557292
• (11bS)-8 pound not9 pound not10 pound not11 pound not12 pound not13 pound not14 pound not15-Octahydro-4-hydroxy-4-oxide-dinaphtho[2 pound not1-d:1' pound not2'-f][1 pound not3 pound not2]dioxaphosphepin
• DTXSID70432399
• AKOS016004352
• AS-74907
• 4-Hydroxy-8,9,10,11,12,13,14,15-octahydro-4H-4lambda~5~-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-one
• 297752-25-1
• E77552
• 1193697-61-8
• A11431
• (R)-4-Hydroxy-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
• 13-hydroxy-12,14-dioxa-13lambda5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3(8),9,16,18(23)-hexaene 13-oxide
• (11bR)-8 pound not9 pound not10 pound not11 pound not12 pound not13 pound not14 pound not15-Octahydro-4-hydroxy-4-oxide-dinaphtho[2 pound not1-d:1' pound not2'-f][1 pound not3 pound not2]dioxaphosphepin
• (S)-4-Hydroxy-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
• MFCD22200734
• 13-hydroxy-12,14-dioxa-13??-phosphapentacyclo[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]tricosa-1(15),2,8,10,16,18(23)-hexaen-13-one
• Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 8,9,10,11,12,13,14,15-octahydro-4-hydroxy-, 4-oxide, (11bS)-
• CS-0092925
• (R)-4-Hydroxy-8,9,10,11,12,13,14,15-octahydro-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
• (11bS)-8,9,10,11,12,13,14,15-Octahydro-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin

• MDL： MFCD22200734
• Inchi： InChI=1S/C20H21O4P/c21-25(22)23-17-11-9-13-5-1-3-7-15(13)19(17)20-16-8-4-2-6-14(16)10-12-18(20)24-25/h9-12H,1-8H2,(H,21,22)
• InChI Key： HCTOYKLUBVCMFH-UHFFFAOYSA-N
• SMILES： C1CCC2=C3C(=CC=C2C1)OP(=O)(O)OC4=CC=C5CCCCC5=C43

Computed Properties

• Exact Mass: 356.118
• Monoisotopic Mass: 356.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 5.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.38
• Melting Point: No data available
• Boiling Point: 579.7±60.0℃ at 760 mmHg
• Flash Point: 304.4±32.9 °C
• PSA: 65.57000
• LogP: 4.98280
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

(S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on (S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate

Comprehensive Overview of (S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate (CAS No. 297752-25-1)

The compound (S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate (CAS No. 297752-25-1) is a chiral phosphate derivative of octahydrobinaphthyl, a structurally unique molecule with significant potential in asymmetric synthesis and catalysis. Its stereospecific configuration and phosphorylated functional group make it a valuable intermediate in pharmaceutical research, material science, and fine chemical production. Researchers are increasingly focusing on this compound due to its ability to act as a ligand or catalyst in enantioselective reactions, a topic of high interest in modern organic chemistry.

In recent years, the demand for chiral auxiliaries and asymmetric catalysts has surged, driven by the pharmaceutical industry's need for enantiomerically pure drugs. (S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate aligns with this trend, as its rigid bicyclic framework and phosphoryl group enhance stereocontrol in synthetic applications. A common question among chemists is: "How does this compound compare to BINOL-derived ligands in asymmetric catalysis?" Studies suggest that its hydrogenated backbone offers improved stability under harsh reaction conditions while maintaining high enantioselectivity.

The synthesis of CAS No. 297752-25-1 typically involves the phosphorylation of enantiopure octahydrobinaphthol, a process optimized for minimal racemization. Analytical techniques like HPLC, NMR, and X-ray crystallography are critical for verifying its purity and absolute configuration. Environmental concerns have also prompted investigations into green chemistry approaches for its production, such as solvent-free phosphorylation or biocatalytic methods—topics frequently searched in academic databases.

Beyond catalysis, (S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate shows promise in supramolecular chemistry due to its ability to form host-guest complexes. Its hydrophobic cavities can encapsulate small molecules, making it relevant for sensor development or drug delivery systems. Researchers often inquire about its solubility profiles and thermal stability, which are documented in proprietary technical datasheets.

From an industrial perspective, scalability remains a key challenge. Patent literature highlights innovative routes to produce CAS No. 297752-25-1 cost-effectively, addressing queries like "What are the commercial suppliers of this chiral phosphate?" Reputable manufacturers emphasize GMP compliance and provide detailed COA (Certificate of Analysis) documentation, ensuring reliability for critical applications.

In summary, (S)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate represents a versatile chiral building block with growing interdisciplinary relevance. Its combination of structural robustness and functional versatility positions it at the forefront of innovations in asymmetric synthesis, materials science, and beyond.